3-(2-Benzoxazolyl)-7-octanoyloxycoumarin
Overview
Description
3-(2-Benzoxazolyl)-7-octanoyloxycoumarin is a useful research compound. Its molecular formula is C24H23NO5 and its molecular weight is 405.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Benzoxazolyl)-7-octanoyloxycoumarin suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Benzoxazolyl)-7-octanoyloxycoumarin including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
97004-80-3 |
|---|---|
Product Name |
3-(2-Benzoxazolyl)-7-octanoyloxycoumarin |
Molecular Formula |
C24H23NO5 |
Molecular Weight |
405.4 g/mol |
IUPAC Name |
[3-(1,3-benzoxazol-2-yl)-2-oxochromen-7-yl] octanoate |
InChI |
InChI=1S/C24H23NO5/c1-2-3-4-5-6-11-22(26)28-17-13-12-16-14-18(24(27)30-21(16)15-17)23-25-19-9-7-8-10-20(19)29-23/h7-10,12-15H,2-6,11H2,1H3 |
InChI Key |
CKEGKXSZJKGMMN-UHFFFAOYSA-N |
SMILES |
CCCCCCCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=CC=CC=C4O3 |
Canonical SMILES |
CCCCCCCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=CC=CC=C4O3 |
Origin of Product |
United States |
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